Cas no 478047-08-4 ((3E)-4-(4-benzylpiperazin-1-yl)-1,1,1-trifluorobut-3-en-2-one)

• Product Name: (3E)-4-(4-benzylpiperazin-1-yl)-1,1,1-trifluorobut-3-en-2-one
• CAS No: 478047-08-4
• CID: 4653330
• Update Time: 2025-05-24

(3E)-4-(4-benzylpiperazin-1-yl)-1,1,1-trifluorobut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• (3E)-4-(4-benzylpiperazin-1-yl)-1,1,1-trifluorobut-3-en-2-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3E)-4-(4-benzylpiperazin-1-yl)-1,1,1-trifluorobut-3-en-2-one

(3E)-4-(4-Benzylpiperazin-1-yl)-1,1,1-trifluorobut-3-en-2-one: A Comprehensive Overview

The compound (3E)-4-(4-benzylpiperazin-1-yl)-1,1,1-trifluorobut-3-en-2-one (CAS No. 478047-08-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, material synthesis, and advanced chemical engineering.

At its core, this molecule combines a trifluorobutyl group with a piperazine ring system, creating a structure that exhibits both rigidity and flexibility. The trifluorobutyl moiety contributes to the molecule's stability and lipophilicity, while the piperazine ring introduces hydrogen bonding capabilities and enhances bioavailability. The benzyl substituent further modulates the electronic properties of the molecule, making it versatile for various chemical reactions.

Recent studies have highlighted the importance of (3E)-4-(4-benzylpiperazin-1-yl)-1,1,1-trifluorobut-3-en-2-one in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the design of kinase inhibitors and GPCR modulators. Its ability to form stable complexes with biological targets makes it a valuable tool in drug discovery pipelines.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent experiments have demonstrated its potential as a building block for organic field-effect transistors (OFETs), where its stability and conductivity are highly advantageous.

The synthesis of (3E)-4-(4-benzylpiperazin-1-yl)-1,1,1-trifluorobut-3-en-2-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the trifluorobutyl group via electrophilic fluorination and the subsequent coupling with the piperazine ring system. This synthesis pathway has been optimized to achieve high yields and excellent purity, ensuring its suitability for both academic research and industrial applications.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-friendly properties. Studies indicate that it exhibits low toxicity to aquatic organisms and can be safely processed using standard waste management techniques. These findings are crucial for its adoption in green chemistry initiatives and sustainable chemical manufacturing.

Looking ahead, the future of (3E)-4-(4-benzylpiperazin-1-yl)-1,1,1-trifluorobut-3-en-2-one lies in its continued exploration across diverse scientific domains. Its role as a versatile building block in organic synthesis is expected to expand further as researchers uncover new applications in nanotechnology, biotechnology, and energy storage systems.